barium 2-[(2-hydroxy-3,6-disulphonato-1-naphthyl)azo]benzoate (3:2)
barium 2-[(2-hydroxy-3,6-disulphonato-1-naphthyl)azo]benzoate (3:2)
Brand Name:
Vulcanchem
CAS No.:
15782-06-6
VCID:
VC0171261
InChI:
InChI=1S/2C17H12N2O9S2.3Ba/c2*20-16-14(30(26,27)28)8-9-7-10(29(23,24)25)5-6-11(9)15(16)19-18-13-4-2-1-3-12(13)17(21)22;;;/h2*1-8,18H,(H,21,22)(H,23,24,25)(H,26,27,28);;;/q;;3*+2/p-6/b2*19-15+;;;
SMILES:
C1=CC=C(C(=C1)C(=O)[O-])NN=C2C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-].C1=CC=C(C(=C1)C(=O)[O-])NN=C2C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-].[Ba+2].[Ba+2].[Ba+2]
Molecular Formula:
C34H18Ba3N4O18S4
Molecular Weight:
1310.8 g/mol
barium 2-[(2-hydroxy-3,6-disulphonato-1-naphthyl)azo]benzoate (3:2)
CAS No.: 15782-06-6
Main Products
VCID: VC0171261
Molecular Formula: C34H18Ba3N4O18S4
Molecular Weight: 1310.8 g/mol
![barium 2-[(2-hydroxy-3,6-disulphonato-1-naphthyl)azo]benzoate (3:2) - 15782-06-6](/images/no_structure.jpg)
| CAS No. | 15782-06-6 |
|---|---|
| Product Name | barium 2-[(2-hydroxy-3,6-disulphonato-1-naphthyl)azo]benzoate (3:2) |
| Molecular Formula | C34H18Ba3N4O18S4 |
| Molecular Weight | 1310.8 g/mol |
| IUPAC Name | barium(2+);2-[(2E)-2-(2-oxo-3,6-disulfonatonaphthalen-1-ylidene)hydrazinyl]benzoate |
| Standard InChI | InChI=1S/2C17H12N2O9S2.3Ba/c2*20-16-14(30(26,27)28)8-9-7-10(29(23,24)25)5-6-11(9)15(16)19-18-13-4-2-1-3-12(13)17(21)22;;;/h2*1-8,18H,(H,21,22)(H,23,24,25)(H,26,27,28);;;/q;;3*+2/p-6/b2*19-15+;;; |
| Standard InChIKey | ZFVLHBLYOBVABT-SZXFDTLESA-H |
| Isomeric SMILES | C1=CC=C(C(=C1)C(=O)[O-])N/N=C\2/C(=O)C(=CC3=C2C=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].C1=CC=C(C(=C1)C(=O)[O-])N/N=C\2/C(=O)C(=CC3=C2C=CC(=C3)S(=O)(=O)[O-])S(=O)(=O)[O-].[Ba+2].[Ba+2].[Ba+2] |
| SMILES | C1=CC=C(C(=C1)C(=O)[O-])NN=C2C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-].C1=CC=C(C(=C1)C(=O)[O-])NN=C2C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-].[Ba+2].[Ba+2].[Ba+2] |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)[O-])NN=C2C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-].C1=CC=C(C(=C1)C(=O)[O-])NN=C2C3=C(C=C(C=C3)S(=O)(=O)[O-])C=C(C2=O)S(=O)(=O)[O-].[Ba+2].[Ba+2].[Ba+2] |
| PubChem Compound | 6537942 |
| Last Modified | Nov 14 2021 |
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